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Abstract
The isotopic composition of iron in meteorites, particularly the abundance of Iron-56 (⁵⁶Fe),

provides a crucial window into the processes of nucleosynthesis, planetary accretion, and core

formation in the early solar system. As the most abundant stable isotope of iron, ⁵⁶Fe serves as

a fundamental reference point for studying isotopic variations.[1][2] This technical guide

provides an in-depth analysis of the ⁵⁶Fe isotopic signature in various meteorite classes, details

the sophisticated experimental protocols for its measurement, and presents visualizations of

key scientific and experimental workflows. This document is intended for researchers,

scientists, and professionals in geochemistry, cosmochemistry, and planetary science.

Introduction
Iron (Fe) is a key element in planetary bodies, and its isotopic composition can vary due to

mass-dependent fractionation and nucleosynthetic anomalies.[3][4] Iron has four stable

isotopes: ⁵⁴Fe, ⁵⁶Fe, ⁵⁷Fe, and ⁵⁸Fe.[1] ⁵⁶Fe is of particular interest as it is the end product of

stellar nucleosynthesis in massive stars.[1] Variations in the isotopic ratios of iron, often

expressed in delta notation (δ⁵⁷Fe/⁵⁴Fe or δ⁵⁶Fe/⁵⁴Fe) relative to a standard, are powerful

tracers of cosmochemical processes.

This guide will explore the significance of ⁵⁶Fe isotopic signatures, the methodologies used to

measure them, and the interpretation of the data in the context of meteorite origins and the
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evolution of the solar system.

Quantitative Data on Iron Isotopic Composition in
Meteorites
The isotopic composition of iron in meteorites is not uniform. Variations are observed between

different meteorite groups, and even within different components of a single meteorite. These

variations provide insights into the distinct reservoirs of material in the early solar system and

the processes that acted upon them. Magmatic iron meteorites, for instance, are generally

enriched in heavy Fe isotopes compared to chondrites.[5]

Below is a summary of representative iron isotopic data from various meteorite classes. The

data is presented as δ⁵⁷Fe/⁵⁴Fe values, which represent the per mil (‰) deviation of the ⁵⁷Fe/

⁵⁴Fe ratio in a sample from that of a standard reference material (IRMM-014).
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Meteorite Class Sub-Group
δ⁵⁷Fe/⁵⁴Fe (‰)
Range

Key References

Iron Meteorites IIAB 0.12 to 0.32 [5]

IIIAB 0.01 to 0.15 [5]

IVA -0.07 to 0.17 [5]

IVB 0.06 to 0.14 [5]

Chondrites
Carbonaceous

(Allende)

Chondrules show light

isotope enrichment
[6]

Carbonaceous

(Orgueil)

Bulk sample enriched

in heavy isotopes
[6]

Ordinary (Chainpur)
Matrix enriched in

heavy isotopes
[6]

Achondrites Brachinites
Similar to bulk

chondrites
[7]

Aubrites

Variable, with metal

nodules and pyroxene

separates analyzed

[7]

Note: The δ⁵⁶Fe value can be inferred from the δ⁵⁷Fe value, as they are related by mass-

dependent fractionation (δ⁵⁷Fe ≈ 1.5 × δ⁵⁶Fe).[8]

Experimental Protocols for Iron Isotope Analysis
The precise and accurate measurement of iron isotopic ratios in meteorites is a complex

analytical challenge. The primary techniques employed are Thermal Ionization Mass

Spectrometry (TIMS) and Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-

ICP-MS).[9][10][11] MC-ICP-MS is often preferred for its higher precision.[8]

Sample Preparation and Digestion
A representative meteorite sample (typically 50-200 mg) is first cleaned to remove any

terrestrial contamination.[7] The sample is then crushed into a fine powder. Digestion is
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typically achieved using a mixture of hydrofluoric acid (HF) and nitric acid (HNO₃) in a sealed

vessel to ensure complete dissolution.[6][7]

Chemical Separation of Iron
Prior to isotopic analysis, iron must be chemically separated from the other elements in the

sample matrix to avoid isobaric interferences (elements with the same mass as an iron

isotope). This is typically accomplished using anion exchange chromatography.[7][11]

Detailed Protocol for Iron Separation:

Column Preparation: An anion exchange resin (e.g., AG1-X8) is loaded into a

chromatography column and pre-cleaned.

Sample Loading: The digested sample solution is evaporated to dryness and then

redissolved in a specific concentration of hydrochloric acid (HCl) before being loaded onto

the column.

Elution of Matrix Elements: The majority of other elements are washed from the column

using HCl of varying concentrations.

Elution of Iron: Iron is then selectively eluted from the resin using a different concentration of

HCl or by changing the acid.

Yield Check: The entire procedure is designed to achieve a quantitative yield (>99%) of iron

to prevent isotopic fractionation during the separation process.[6]

Mass Spectrometric Analysis
The purified iron sample is then introduced into the mass spectrometer.

MC-ICP-MS: The sample is nebulized into a high-temperature plasma, which ionizes the iron

atoms. The ions are then accelerated into a magnetic field that separates them based on

their mass-to-charge ratio. Multiple detectors simultaneously measure the ion beams of the

different iron isotopes. Instrumental mass bias is corrected for using a standard-sample

bracketing technique with a known iron isotopic standard (e.g., IRMM-014) and sometimes

an external element dopant like copper.[7][10]
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TIMS: The purified iron is loaded onto a metal filament. The filament is heated to high

temperatures, causing the iron to ionize. The resulting ions are then analyzed in a similar

manner to MC-ICP-MS.[9][11]

Visualizations
Signaling Pathway of Planetary Core Formation and Iron
Isotope Fractionation
The following diagram illustrates the process of core formation in a planetesimal and how it

leads to iron isotope fractionation, which is then preserved in iron meteorites.
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Caption: Planetary core formation and iron isotope fractionation.
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Experimental Workflow for Iron Isotope Analysis in
Meteorites
This diagram outlines the key steps involved in the laboratory analysis of iron isotopes in

meteorite samples.

Meteorite Sample Crushing and Homogenization Acid Digestion (HF + HNO₃) Anion Exchange Chromatography (Iron Purification) Mass Spectrometry (MC-ICP-MS or TIMS) Isotopic Ratio Data (δ⁵⁷Fe/⁵⁴Fe)

Click to download full resolution via product page

Caption: Experimental workflow for meteorite iron isotope analysis.

Discussion and Significance
The variations in ⁵⁶Fe isotopic signatures among different meteorite types have profound

implications for our understanding of the early solar system. The isotopic dichotomy observed

between non-carbonaceous (NC) and carbonaceous (CC) meteorites, including iron

meteorites, suggests the existence of two distinct nebular reservoirs.[12][13] This separation

may have been caused by the early formation of Jupiter, which acted as a barrier to material

exchange.

The enrichment of heavier iron isotopes in magmatic iron meteorites is thought to be a result of

planetary core crystallization.[3][4][14] As a metallic core cools and solidifies, the heavier

isotopes are preferentially incorporated into the solid phase, leaving the remaining liquid

enriched in lighter isotopes.[4][14] Thus, the analysis of iron meteorites provides a direct

glimpse into the processes of core formation on early planetesimals.

Furthermore, precise measurements of iron isotopes can help to identify presolar grains within

meteorites, which carry the isotopic signatures of their parent stars and provide evidence for

specific nucleosynthetic processes.

Conclusion
The study of the Iron-56 isotopic signature in meteorites is a cornerstone of modern

cosmochemistry. Through high-precision analytical techniques, researchers can decipher the
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records of stellar nucleosynthesis, nebular heterogeneity, and planetary differentiation

preserved in these extraterrestrial materials. The data and methodologies presented in this

guide offer a framework for understanding the current state of this field and for pursuing future

research into the origins of our solar system. The continued analysis of a wider variety of

meteorites will undoubtedly refine our models of planetary formation and evolution.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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